Cas no 355806-00-7 (Rosuvastatin tert-Butyl Ester)

• Product Name: Rosuvastatin tert-Butyl Ester
• CAS No: 355806-00-7
• MF: C₂₆H₃₆FN₃O₆S
• MW: 537.643949508667
• MDL: MFCD08460212
• CID: 67823
• PubChem ID: 11478210
• Update Time: 2025-10-29

Rosuvastatin tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• (3R,5S,6E)-7-[4-(4-Fluorophenyl)-6-isopropyl-2-[(methanesulfonyl) methylamino]pyrimidin-5-yl]-3,5-dihydroxyhept-6-enoic acid tert-butyl ester
• tert-Butyl (6E)-7-[4-(4-fluorophenyl)-6-isopropyl-2-[methyl(methylsulfonyl)amino]pyrimidin-5-yl]-(3R,5S)-3,5-dihydroxyhept-6-enoate
• Rosuvastatin tert-Butyl Ester
• tert-Butyl rosuvastatin
• (3R,5S,6E)-7-[4-(4-Fluorophenyl)-6-isopropyl-2-[(methanesulfonyl) methylamino]-pyrimidin-5-yl]-3,5-dihydroxyhept-6-enoi...
• (3R,5S,6E)-7-[4-(4-Fluorophenyl)-6-isopropyl-2-[(methanesulfonyl) methylamino]-pyrimidin-5-yl]-3,5-dihydroxyhept-6-enoic acid tert-butyl ester
• R-1.5: (+)-(3R, 5S), tert-butyl 7-[4-(4-fluorophenyl)-6-isopropyl-2-(N-methyl-N-methylsulphonylamino)-pyrimidine-5-yl]-3, 5-dihydroxy-6(E)-heptenate
• Rosuvastatin R-2
• Rosuvastatin tert-Bu
• Rosuvastatin calciuM interMediate R-3
• Rosuvastatin intermediate R-3
• Rosuvastatin t-Butyl Ester
• tert-Butyl rosuvasta
• ZD-8
• Rosuvastatin Impurity 42
• ent-Rosuvastatin tert-Butyl Ester
• PubChem19670
• C26H36FN3O6S
• C25H34FN3O6S
• IJHZGLLGELSZAF-OKLSWEBGSA-N
• BCP13063
• 6-Heptenoic acid, 7-[4-(4-fluorophenyl)-6-(1-methylethyl)-
• MFCD08460212
• AS-15047
• CS-0144285
• 615263-60-0
• D70551
• A24806
• rel-tert-butyl (3R,5S,E)-7-(4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidin-5-yl)-3,5-dihydroxyhept-6-enoate
• AKOS015841661
• J-524818
• SCHEMBL1025730
• D97190
• 355806-00-7
• AMY4204
• DTXSID10467120
• (3R,5S,6E)-7-[4-(4-Fluorophenyl)-6-isopropyl-2-[(methanesulfonyl) methylamino]pyrimidin-5-yl]-3,5-dihydroxyhept-6-enoic acid tert-butyl est
• rel-tert-butyl(3R,5S,E)-7-(4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidin-5-yl)-3,5-dihydroxyhept-6-enoate
• SCHEMBL1025729
• tert-butyl (6E)-7-{4-(4-flurophenyl)-6-isopropyl-2-[methyl(methylsulfonyl)amino]pyrimidin-5-yl}(3R,5S)-3,5-dihydroxyhept-6-enoate
• AC-3415
• tert-butyl (3R,5S,6E)-7-[4-(4-fluorophenyl)-2-[methyl(methylsulfonyl)amino]-6-(propan-2-yl)pyrimidin-5-yl]-3,5-dihydroxyhept-6-enoate
• tert-butyl (E,3R,5S)-7-[4-(4-fluorophenyl)-2-[methyl(methylsulfonyl)amino]-6-propan-2-ylpyrimidin-5-yl]-3,5-dihydroxyhept-6-enoate
• (3R,5S,E)-tert-butyl 7-(4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidin-5-yl)-3,5-dihydroxyhept-6-enoate
• AKOS015896307

• MDL： MFCD08460212
• Inchi： 1S/C26H36FN3O6S/c1-16(2)23-21(13-12-19(31)14-20(32)15-22(33)36-26(3,4)5)24(17-8-10-18(27)11-9-17)29-25(28-23)30(6)37(7,34)35/h8-13,16,19-20,31-32H,14-15H2,1-7H3/b13-12+/t19-,20-/m1/s1
• InChI Key： IJHZGLLGELSZAF-OKLSWEBGSA-N
• SMILES： S(C)(N(C)C1=NC(C2C=CC(=CC=2)F)=C(/C=C/[C@H](C[C@H](CC(=O)OC(C)(C)C)O)O)C(C(C)C)=N1)(=O)=O

Computed Properties

• Exact Mass: 537.23100
• Monoisotopic Mass: 537.23088521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 865
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138
• XLogP3: 2.9

Experimental Properties

• Color/Form: Powder
• Density: 1.259
• Melting Point: No data available
• Boiling Point: 704.1°C at 760 mmHg
• Flash Point: 379.7±35.7 °C
• Refractive Index: 1.564
• Solubility: Chloroform (Slightly), DMSO (Slightly), Ethyl Acetate (Slightly, Heated), Methan
• PSA: 138.30000
• LogP: 4.73960

Rosuvastatin tert-Butyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Rosuvastatin tert-Butyl Ester

Rosuvastatin tert-Butyl Ester: A Comprehensive Overview

Rosuvastatin tert-butyl ester, also known by its CAS number 355806-00-7, is a critical intermediate in the pharmaceutical industry, particularly in the synthesis of rosuvastatin, a widely prescribed statin used to manage high cholesterol levels. This compound has garnered significant attention due to its pivotal role in lowering low-density lipoprotein (LDL) cholesterol and reducing the risk of cardiovascular diseases. Recent studies have further highlighted its potential in personalized medicine and advanced drug delivery systems.

The synthesis of Rosuvastatin tert-butyl ester involves a multi-step process that begins with the preparation of key intermediates. Researchers have explored various methodologies to optimize this process, including the use of microwave-assisted reactions and enzymatic catalysis. These advancements have not only improved yield but also reduced production costs, making it more accessible for large-scale manufacturing. The compound's chemical structure, characterized by a tert-butyl group attached to the hydroxyl moiety of rosuvastatin, plays a crucial role in stabilizing the molecule during the synthesis phase.

Recent studies have focused on the pharmacokinetic properties of Rosuvastatin tert-butyl ester. Findings indicate that this intermediate exhibits excellent bioavailability when administered in specific formulations. Moreover, its stability under various storage conditions has been rigorously tested, ensuring its suitability for long-term use in pharmaceutical products. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to characterize its purity and structural integrity.

In terms of applications, Rosuvastatin tert-butyl ester serves as a precursor for the production of rosuvastatin calcium trihydrate, which is approved by regulatory bodies worldwide for treating hyperlipidemia. Its role in this process underscores its importance in modern drug development. Additionally, researchers are exploring its potential in developing prodrugs and targeted drug delivery systems. These innovations aim to enhance therapeutic efficacy while minimizing adverse effects.

Emerging research has also delved into the environmental impact of Rosuvastatin tert-butyl ester production. Efforts are being made to develop sustainable synthesis pathways that reduce waste and energy consumption. Green chemistry principles are being integrated into the manufacturing process to align with global sustainability goals. This shift not only benefits the environment but also enhances the overall efficiency of drug production.

In conclusion, Rosuvastatin tert-butyl ester (CAS No. 355806-00-7) stands as a testament to advancements in pharmaceutical chemistry. Its role as an intermediate in statin synthesis continues to evolve with cutting-edge research, offering new avenues for improving patient outcomes and addressing global health challenges.